- Micelle-activated reactions. I. Micelle-activated iodination and partial dehalogenation of pyrazoles and 1,2,4-triazoles, Journal fuer Praktische Chemie (Leipzig), 1989, 331(5), 799-805
Cas no 93233-21-7 (3-Iodo-5-methyl-1H-pyrazole)
3-Iodo-5-methyl-1H-pyrazole is a halogenated heterocyclic compound featuring a pyrazole core substituted with an iodine atom at the 3-position and a methyl group at the 5-position. This structure makes it a valuable intermediate in organic synthesis, particularly for the construction of more complex heterocyclic systems and pharmaceutical scaffolds. The iodine moiety offers reactivity for cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling further functionalization. Its stability and well-defined reactivity profile make it suitable for applications in medicinal chemistry and agrochemical research. The compound is typically handled under inert conditions to preserve its integrity, ensuring consistent performance in synthetic workflows.
3-Iodo-5-methyl-1H-pyrazole structure
Product Name:3-Iodo-5-methyl-1H-pyrazole
CAS No:93233-21-7
MF:C4H5IN2
MW:208.000372648239
MDL:MFCD23135760
CID:1038467
PubChem ID:14573935
Update Time:2025-05-24
3-Iodo-5-methyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 3-Iodo-5-methyl-1H-pyrazole
- 3-iodo-5-methylpyrazole
- 5-Iodo-3-methyl-1H-pyrazole
- 1H-Pyrazole, 3-iodo-5-methyl-
- AK100667
- SOPCMQAOTNXTBK-UHFFFAOYSA-N
- STL415350
- 5774AC
- FCH3748907
- SB18647
- AK671265
- AX8279537
- AX8241595
- ST24022920
- 3-Iodo-5-methyl-1H-pyrazole (ACI)
- 5-Iodo-3-methylpyrazole
-
- MDL： MFCD23135760
- Inchi： 1S/C4H5IN2/c1-3-2-4(5)7-6-3/h2H,1H3,(H,6,7)
- InChI Key： SOPCMQAOTNXTBK-UHFFFAOYSA-N
- SMILES： IC1C=C(C)NN=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 66.7
- XLogP3: 1.3
- Topological Polar Surface Area: 28.7
3-Iodo-5-methyl-1H-pyrazole Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H320-H335
- Warning Statement： P261-P280-P301+P312-P302+P352-P305+P351+P338
- Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
3-Iodo-5-methyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EZ551-200mg |
3-Iodo-5-methyl-1H-pyrazole |
93233-21-7 | 97% | 200mg |
228.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EZ551-50mg |
3-Iodo-5-methyl-1H-pyrazole |
93233-21-7 | 97% | 50mg |
73.0CNY | 2021-07-12 | |
| Chemenu | CM188179-1g |
3-iodo-5-methyl-1H-pyrazole |
93233-21-7 | 95+% | 1g |
$138 | 2021-08-05 | |
| Chemenu | CM188179-5g |
3-iodo-5-methyl-1H-pyrazole |
93233-21-7 | 95+% | 5g |
$608 | 2021-08-05 | |
| TRC | I709058-50mg |
3-Iodo-5-methyl-1H-pyrazole |
93233-21-7 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I709058-100mg |
3-Iodo-5-methyl-1H-pyrazole |
93233-21-7 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | I709058-500mg |
3-Iodo-5-methyl-1H-pyrazole |
93233-21-7 | 500mg |
$ 210.00 | 2022-06-04 | ||
| Chemenu | CM188179-1g |
3-iodo-5-methyl-1H-pyrazole |
93233-21-7 | 95%+ | 1g |
$64 | 2024-07-19 | |
| Chemenu | CM188179-5g |
3-iodo-5-methyl-1H-pyrazole |
93233-21-7 | 95%+ | 5g |
$346 | 2023-02-01 | |
| Chemenu | CM188179-10g |
3-iodo-5-methyl-1H-pyrazole |
93233-21-7 | 95%+ | 10g |
$653 | 2023-02-01 |
3-Iodo-5-methyl-1H-pyrazole Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Triethylamine , Hydrofluoric acid Solvents: Toluene
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Hydrofluoric acid
Reference
- Partial dehalogenation of polyhalogenated azoles using anhydrous hydrogen fluoride, German Democratic Republic, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Triethylamine, hydrochloride ; 16 h, 110 °C; 110 °C → rt
Reference
- Preparation of heteroarylmethylthiazolecarboxamide derivatives and their use as stearoyl-CoA desaturase inhibitors, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Sodium nitrite , Hydrochloric acid Solvents: Water ; 4 min, 0 °C
1.2 Reagents: Potassium iodide Solvents: Water ; 5 min, 0 °C; 3 h, 0 °C; 0 °C → rt
1.3 Reagents: Sodium carbonate Solvents: Water ; pH 8 - 9, rt
1.2 Reagents: Potassium iodide Solvents: Water ; 5 min, 0 °C; 3 h, 0 °C; 0 °C → rt
1.3 Reagents: Sodium carbonate Solvents: Water ; pH 8 - 9, rt
Reference
- Preparation of pyrazole derivatives as mGlu5 antagonists, World Intellectual Property Organization, , ,
3-Iodo-5-methyl-1H-pyrazole Raw materials
3-Iodo-5-methyl-1H-pyrazole Preparation Products
3-Iodo-5-methyl-1H-pyrazole Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
93233-21-7 (3-Iodo-5-methyl-1H-pyrazole) Related Products
- 1555820-10-4(3-Iodo-5-methyl-1H-pyrazole)
- 1533442-33-9(1H-Pyrazole-3-carbonitrile, 5-iodo-)
- 1218791-05-9(3-(tert-Butyl)-5-iodo-1H-pyrazole)
- 2014375-15-4(3-Iodo-5-methyl-2H-pyrazole, HCl)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
